Cas no 1378260-79-7 (3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine)

• Product Name: 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine
• CAS No: 1378260-79-7
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 5179514
• Update Time: 2025-05-24

3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine
• 1,2-Benzenediamine, 3-(4-morpholinylsulfonyl)-

• Inchi： 1S/C10H15N3O3S/c11-8-2-1-3-9(10(8)12)17(14,15)13-4-6-16-7-5-13/h1-3H,4-7,11-12H2
• InChI Key： YNZYXALGCZGMNN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(S(N2CCOCC2)(=O)=O)=C1N

Additional information on 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine

Introduction to 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine (CAS No. 1378260-79-7)

3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 1378260-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, characterized by its unique structural framework that integrates a benzene ring with two amino groups and a morpholine-4-sulfonyl moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine consists of a benzene core substituted with two amino (-NH₂) groups at the 1 and 2 positions, and a morpholine-4-sulfonyl group (-SO₂NCH₂CH₂OH) at the 3 position. This arrangement creates a highly reactive system, capable of participating in various chemical transformations that are pivotal for drug discovery and development. The sulfonamide functionality is particularly noteworthy, as it is widely recognized for its role in enhancing binding affinity and metabolic stability in pharmacological agents.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine has been explored as a key building block in the synthesis of novel therapeutic agents. Its dual amino groups make it an excellent candidate for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, it has been investigated as a precursor in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine is its potential in modulating enzyme activity. Sulfonamides are known to interact with biological targets by forming hydrogen bonds and hydrophobic interactions, which can lead to high selectivity and efficacy. The morpholine ring further enhances this capability by providing additional hydrogen bonding sites and steric bulk. This makes the compound particularly useful in designing molecules that can selectively inhibit enzymes overexpressed in pathological conditions.

Recent studies have highlighted the role of 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine in the development of antimicrobial agents. The sulfonamide group is well-documented for its ability to disrupt bacterial cell wall synthesis and metabolic pathways. When combined with the morpholine moiety, the compound exhibits enhanced stability against enzymatic degradation, making it more suitable for prolonged therapeutic use. Researchers have observed promising results in using derivatives of this compound to combat multidrug-resistant bacteria, which pose a significant challenge in modern medicine.

The synthesis of 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the sulfonation of benzene derivatives followed by diazotization and subsequent reaction with morpholine derivatives. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and protective group strategies are often utilized to achieve high-quality intermediates.

The pharmacokinetic properties of 3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine have also been extensively studied. Due to its molecular weight and functional groups, it exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation into various dosage forms. Additionally, its metabolic stability allows for prolonged circulation time in vivo, increasing its bioavailability. These characteristics make it an attractive candidate for oral administration or other routes of delivery.

In conclusion,3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine (CAS No. 1378260-79-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a crucial intermediate in drug discovery efforts aimed at treating cancers, infectious diseases, and inflammatory disorders. As research continues to uncover new applications for this compound,3-(Morpholine-4-sulfonyl)-benzene-1,2-diamine is poised to play an increasingly important role in developing next-generation therapeutics.